Cas no 242461-13-8 (1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-
• CAS No: 242461-13-8
• MF: C₁₀H₈F₆N₄
• MW: 298.187742233276
• CID: 1416736
• PubChem ID: 15854336
• Update Time: 2025-04-20

1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-5-[2-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethyl]-1H-pyrazole
• 242461-13-8
• DTXSID20578897
• 1,2-bis[5-(Trifluoromethyl)pyrazol-3-yl]etnane
• 5,5'-(Ethane-1,2-diyl)bis[3-(trifluoromethyl)-1H-pyrazole]
• 1,2-bis(5-(trifluoromethyl)-1H-pyrazol-3-yl)ethane
• AKOS005259650
• 1,2-Bis[5-(Trifluoromethyl)pyrazol-3-yl]ethane
• 5-(Trifluoromethyl)-3-{2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethyl}-1H-pyrazole
• 1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-

• Inchi： 1S/C10H8F6N4/c11-9(12,13)7-3-5(17-19-7)1-2-6-4-8(20-18-6)10(14,15)16/h3-4H,1-2H2,(H,17,19)(H,18,20)
• InChI Key： YMHSXCISNAUEEZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CCC2=CC(C(F)(F)F)=NN2)NN=1)(F)F

Computed Properties

• Exact Mass: 296.04978
• Monoisotopic Mass: 298.06531524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 51.56